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For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Amino-dihydro-furan-2-one hydrochloride, a heterocyclic compound belonging to the y-
butyrolactone family, presents a scaffold of significant interest in medicinal chemistry and drug
development. The furanone core is a prevalent motif in numerous biologically active natural
products and synthetic compounds, exhibiting a wide range of therapeutic properties. This
technical guide provides a comprehensive overview of the known physical and chemical
properties, a plausible synthetic route, and the broader context of the biological activities of
related furanone derivatives. Due to the limited availability of specific experimental data for 4-
Amino-dihydro-furan-2-one hydrochloride (CAS No. 138846-59-0), this guide also
incorporates data from closely related analogs to provide a more complete picture for research
and development purposes.

Core Physical and Chemical Properties

Precise experimental data for 4-Amino-dihydro-furan-2-one hydrochloride is not widely
published. The following tables summarize the available information for the target compound
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and related furanone derivatives to offer a comparative perspective.

Table 1: Physical Properties of 4-Amino-dihydro-furan-2-one hydrochloride and Related

Compounds
- (39)-3-
4-Amino-dihydro- . . .
aminodihydrofuran  4-amino-5H-furan-
Property furan-2-one
. -2(3H)-one 2-one
hydrochloride .
hydrochloride
CAS Number 138846-59-0[1][2] 2185-03-7 13374861 (CID)[3]
Molecular Formula C4HsCINO2[2] C4HsCINO:2 C4HsNO2[3]
Molecular Weight 137.56 g/mol [2] 137.56 g/mol 99.09 g/mol [3]
_ _ _ 210-220 °C _
Melting Point Data not available Data not available
(decomposes)
Boiling Point Data not available Data not available Data not available
Solubility Data not available Data not available Data not available
Appearance Data not available Solid Data not available

Table 2: Chemical Identifiers of 4-Amino-dihydro-furan-2-one hydrochloride

Identifier Value

IUPAC Name 4-aminodihydrofuran-2(3H)-one hydrochloride

CAS Number 138846-59-0[1][2]

Molecular Formula C4HsCINO2[2]

Molecular Weight 137.56 g/mol [2]

SMILES C1(C(C(=0)01)N)CI

Note: Spectroscopic data such as 1H NMR, 13C NMR, IR, and mass spectrometry for 4-
Amino-dihydro-furan-2-one hydrochloride (CAS 138846-59-0) may be available from
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suppliers like BLD Pharm upon request.[1]

Experimental Protocols

While a specific, validated protocol for the synthesis of 4-Amino-dihydro-furan-2-one
hydrochloride is not readily available in the public domain, a plausible synthetic route can be
extrapolated from the synthesis of related 4-amino-2,5-dihydro-2-furanones. The following
protocol is a generalized procedure based on the tin(IV) chloride-promoted reaction of an
appropriate a-hydroxy nitrile with a 3-dicarbonyl compound, followed by reduction and salt
formation.

Plausible Synthesis of 4-Amino-dihydro-furan-2-one hydrochloride

This proposed synthesis involves a multi-step process starting from commercially available
precursors.

Step 1: Synthesis of a Substituted 4-Amino-2(5H)-furanone
This step is adapted from the synthesis of 3-acyl-4-amino-2(5H)-furanones.[4]
o Materials:

o An appropriate a-hydroxy nitrile (e.g., glycolonitrile)

o A [B-keto ester (e.g., ethyl acetoacetate)

o Tin(IV) chloride (SnClas)

o Anhydrous toluene

o Saturated aqueous sodium bicarbonate solution

o Anhydrous sodium sulfate

o Ethyl acetate

e Procedure:
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o To a solution of the -keto ester in anhydrous toluene, add the a-hydroxy nitrile and tin(1V)
chloride under a nitrogen atmosphere.

o Reflux the reaction mixture for several hours, monitoring the reaction progress by thin-
layer chromatography (TLC).

o After completion, cool the reaction mixture to room temperature and dilute with ethyl
acetate.

o Quench the reaction by adding a saturated agueous solution of sodium bicarbonate and
stir vigorously.

o Separate the organic layer, and extract the aqueous layer with ethyl acetate.

o Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, and
concentrate under reduced pressure.

o Purify the crude product by column chromatography on silica gel to yield the 4-amino-
2(5H)-furanone derivative.

Step 2: Reduction of the 4-Amino-2(5H)-furanone

The double bond in the furanone ring can be selectively reduced via catalytic hydrogenation.

o Materials:

o Substituted 4-amino-2(5H)-furanone from Step 1

o Palladium on carbon (Pd/C, 10%)

o Methanol or ethanol

o Hydrogen gas

e Procedure:

o Dissolve the 4-amino-2(5H)-furanone in methanol or ethanol in a hydrogenation vessel.
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o Add a catalytic amount of 10% Pd/C.

o Pressurize the vessel with hydrogen gas (typically 1-3 atm) and stir the mixture at room
temperature until the reaction is complete (monitored by TLC or GC-MS).

o Filter the reaction mixture through a pad of Celite to remove the catalyst.

o Concentrate the filtrate under reduced pressure to obtain the crude 4-amino-dihydro-furan-
2-one.

Step 3: Formation of the Hydrochloride Salt
o Materials:

o Crude 4-amino-dihydro-furan-2-one from Step 2

o Anhydrous diethyl ether or ethyl acetate

o Hydrochloric acid solution in a suitable solvent (e.g., 2M HCI in diethyl ether)
» Procedure:

o Dissolve the crude 4-amino-dihydro-furan-2-one in anhydrous diethyl ether or ethyl
acetate.

o Cool the solution in an ice bath.
o Slowly add a stoichiometric amount of the hydrochloric acid solution with stirring.
o The hydrochloride salt should precipitate out of the solution.

o Collect the precipitate by filtration, wash with cold anhydrous diethyl ether, and dry under
vacuum to yield 4-Amino-dihydro-furan-2-one hydrochloride.

Potential Biological Activity and Signhaling Pathways

Specific biological activity and signaling pathway information for 4-Amino-dihydro-furan-2-
one hydrochloride is not currently available in published literature. However, the furanone
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scaffold is a key pharmacophore in a multitude of compounds with diverse biological activities.

[5]

Derivatives of 2(5H)-furanone have been reported to exhibit a broad range of pharmacological
effects, including:

» Antimicrobial Activity: Many furanone derivatives have shown potent antibacterial and
antifungal properties.[6]

o Anti-inflammatory Effects: The furan ring can act as a bioisostere for other aromatic systems,
contributing to anti-inflammatory activity.

» Anticancer Properties: Certain furanone derivatives have demonstrated cytotoxic effects
against various cancer cell lines.

The biological activities of furan-containing compounds are often attributed to the ability of the
furan ring to participate in various biological interactions.[5] It is plausible that 4-Amino-
dihydro-furan-2-one hydrochloride could serve as a valuable building block for the synthesis
of novel therapeutic agents targeting these or other pathways. Further research is required to
elucidate the specific biological profile of this compound.

Visualizations

Diagram 1: Plausible Synthetic Workflow for 4-Amino-dihydro-furan-2-one hydrochloride
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Caption: Plausible synthetic route to 4-Amino-dihydro-furan-2-one hydrochloride.
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Conclusion

4-Amino-dihydro-furan-2-one hydrochloride is a chemical entity with potential for further
investigation in the fields of medicinal chemistry and materials science. While specific
experimental data for this compound remains scarce, this guide provides a foundational
understanding of its basic properties and a viable pathway for its synthesis. The rich biological
activity profile of the broader furanone class suggests that this compound could be a valuable
starting point for the development of novel bioactive molecules. Further research is warranted
to fully characterize its physical, chemical, and biological properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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